Cas no 2137660-70-7 (Benzoxazole, 7-bromo-6-fluoro-2-methyl-)

• Product Name: Benzoxazole, 7-bromo-6-fluoro-2-methyl-
• CAS No: 2137660-70-7
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 5257209
• Update Time: 2025-05-25

Benzoxazole, 7-bromo-6-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-bromo-6-fluoro-2-methyl-

• Inchi： 1S/C8H5BrFNO/c1-4-11-6-3-2-5(10)7(9)8(6)12-4/h2-3H,1H3
• InChI Key： QAOGRMPWAULWMK-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(F)=CC=C2N=C1C

Additional information on Benzoxazole, 7-bromo-6-fluoro-2-methyl-

Benzoxazole, 7-bromo-6-fluoro-2-methyl- (CAS No. 2137660-70-7): A Comprehensive Overview in Modern Chemical Biology

The compound Benzoxazole, 7-bromo-6-fluoro-2-methyl- (CAS No. 2137660-70-7) represents a fascinating molecule in the realm of chemical biology, particularly noted for its structural and functional versatility. This heterocyclic compound, featuring a benzoxazole core with substituents at the 2, 6, and 7 positions, has garnered significant attention due to its potential applications in pharmaceutical research and drug development.

The benzoxazole scaffold is a well-established motif in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The introduction of halogen atoms, such as bromine and fluorine, at specific positions on the benzoxazole ring enhances its pharmacological properties. Specifically, the 7-bromo and 6-fluoro substituents contribute to the compound's lipophilicity and binding affinity, making it an attractive candidate for further exploration.

The 2-methyl group further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. This combination of structural features makes Benzoxazole, 7-bromo-6-fluoro-2-methyl- a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases.

In the context of drug discovery, this compound has been investigated for its antimicrobial properties. The halogenated benzoxazole derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. This is attributed to their ability to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. The presence of both bromine and fluorine atoms enhances their efficacy by improving cell membrane permeability and target binding affinity.

Moreover, Benzoxazole, 7-bromo-6-fluoro-2-methyl-, has shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By targeting these pathways, the compound may offer a novel therapeutic approach for managing chronic inflammatory conditions.

The structural features of Benzoxazole, 7-bromo-6-fluoro-2-methyl-, also make it a valuable tool for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to elucidate its binding mode with biological targets. These studies have provided insights into how the bromo and fluoro substituents contribute to the compound's binding affinity and specificity.

Recent advancements in synthetic chemistry have enabled the development of more efficient synthetic routes for Benzoxazole derivatives. These methods often involve transition metal-catalyzed reactions that allow for precise functionalization of the benzoxazole core. Such synthetic strategies have not only improved yield but also reduced environmental impact by minimizing waste generation.

The versatility of Benzoxazole, 7-bromo-6-fluoro-2-methyl-, extends beyond its antimicrobial and anti-inflammatory properties. It has also been explored as a precursor for more complex molecules with enhanced pharmacological activity. For instance, it can be used to synthesize analogs with different substituents or fused rings that may exhibit improved therapeutic efficacy or reduced side effects.

In conclusion, Benzoxazole, 7-bromo-6-fluoro-2-methyl- (CAS No. 2137660-70-7) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features make it an effective tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.